Cas no 1806015-35-9 (3,4-Difluoro-2-(difluoromethyl)pyridine-6-acetonitrile)

• Product Name: 3,4-Difluoro-2-(difluoromethyl)pyridine-6-acetonitrile
• CAS No: 1806015-35-9
• MF: C₈H₄F₄N₂
• MW: 204.124375343323
• CID: 4922012
• Update Time: 2025-05-23

3,4-Difluoro-2-(difluoromethyl)pyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3,4-Difluoro-2-(difluoromethyl)pyridine-6-acetonitrile

• Inchi： 1S/C8H4F4N2/c9-5-3-4(1-2-13)14-7(6(5)10)8(11)12/h3,8H,1H2
• InChI Key： KNOLWLRIQXIBGX-UHFFFAOYSA-N
• SMILES： FC1=C(C=C(CC#N)N=C1C(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• XLogP3: 1.4
• Topological Polar Surface Area: 36.7

Additional information on 3,4-Difluoro-2-(difluoromethyl)pyridine-6-acetonitrile

Introduction to 3,4-Difluoro-2-(difluoromethyl)pyridine-6-acetonitrile (CAS No. 1806015-35-9)

3,4-Difluoro-2-(difluoromethyl)pyridine-6-acetonitrile (CAS No. 1806015-35-9) is a fluorinated heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its versatile structural features and potential biological activities. This compound belongs to the pyridine family, which is well-documented for its role in medicinal chemistry, particularly as a scaffold for developing novel therapeutic agents. The presence of multiple fluorine atoms and a nitrile group in its molecular structure imparts unique electronic and steric properties, making it a valuable intermediate in synthetic chemistry.

The name keywords of this compound—3,4-Difluoro-2-(difluoromethyl)pyridine-6-acetonitrile—highlight its distinct structural components: the pyridine ring, the two fluorine substituents at the 3 and 4 positions, the difluoromethyl group at the 2 position, and the nitrile group at the 6 position. These features contribute to its reactivity and make it a promising candidate for further derivatization and functionalization. The name long-tail keyword emphasizes its specific substitution pattern, which is critical for understanding its potential applications in drug discovery.

In recent years, there has been growing interest in fluorinated pyridines due to their ability to enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacokinetic properties of drug candidates. 3,4-Difluoro-2-(difluoromethyl)pyridine-6-acetonitrile is no exception and has been explored in several research studies as a building block for more complex molecules. Its fluorinated nature increases lipophilicity while maintaining good solubility, making it an attractive choice for medicinal chemists.

One of the most compelling aspects of this compound is its utility in synthesizing bioactive molecules. For instance, researchers have utilized 3,4-Difluoro-2-(difluoromethyl)pyridine-6-acetonitrile to develop novel inhibitors targeting various enzymes and receptors involved in disease pathways. The difluoromethyl group, in particular, is known to enhance binding interactions by increasing van der Waals contacts with the target protein. Additionally, the nitrile group can serve as a handle for further chemical modifications, allowing for the creation of diverse derivatives with tailored properties.

Recent advancements in computational chemistry have further highlighted the potential of 3,4-Difluoro-2-(difluoromethyl)pyridine-6-acetonitrile as a lead compound. Molecular docking studies have demonstrated its favorable interactions with several therapeutic targets, including kinases and transcription factors. These studies suggest that modifications of this scaffold could yield potent inhibitors with improved pharmacological profiles. Moreover, machine learning models have been employed to predict novel derivatives of this compound that may exhibit enhanced activity against specific diseases.

The agrochemical industry has also shown interest in fluorinated pyridines due to their role in developing pesticides and herbicides with improved efficacy and environmental safety. 3,4-Difluoro-2-(difluoromethyl)pyridine-6-acetonitrile has been investigated as a precursor for compounds that target plant pathogens or pests while minimizing toxicity to non-target organisms. The unique electronic properties conferred by the fluorine atoms allow for fine-tuning of biological activity, enabling the design of more selective agrochemicals.

In conclusion,3,4-Difluoro-2-(difluoromethyl)pyridine-6-acetonitrile (CAS No. 1806015-35-9) represents a promising compound with broad applications in pharmaceuticals and agrochemicals. Its structural features make it an excellent candidate for further exploration as a scaffold for drug discovery and pesticide development. As research continues to uncover new synthetic methodologies and computational tools, the potential uses of this compound are likely to expand even further.